Cas no 2171645-81-9 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid
• CAS No: 2171645-81-9
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6378631
• PubChem ID: 165549882
• Update Time: 2025-10-28

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid
• EN300-1487183
• 2171645-81-9
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]-2-methylpropanoic acid

• Inchi： 1S/C25H30N2O5/c1-5-10-21(22(28)27(4)25(2,3)23(29)30)26-24(31)32-15-20-18-13-8-6-11-16(18)17-12-7-9-14-19(17)20/h6-9,11-14,20-21H,5,10,15H2,1-4H3,(H,26,31)(H,29,30)
• InChI Key： PMUDRWMAVGEMRQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)C(C(=O)O)(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic Acid (CAS No. 2171645-81-9)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid (CAS No. 2171645-81-9) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential applications. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is a key intermediate in the synthesis of various peptides and proteins, particularly in the context of solid-phase peptide synthesis (SPPS).

The Fmoc group, which stands for fluorenylmethoxycarbonyl, is a widely used protecting group in peptide chemistry due to its ease of removal under mild basic conditions. The presence of this group in the structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid ensures that the amino functionality remains protected during synthetic manipulations, preventing unwanted side reactions and ensuring high yields of the desired product.

The N-methylpentanamido moiety in the compound adds an additional layer of complexity and functionality. This moiety can influence the conformational properties of peptides and proteins, making it a valuable tool in the design of bioactive molecules. The 2-methylpropanoic acid component further enhances the solubility and stability of the compound, which is crucial for its use in various biological assays and pharmaceutical applications.

Recent studies have highlighted the importance of Fmoc-protected amino acid derivatives in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-protected amino acids can be used to synthesize peptides with enhanced bioavailability and reduced degradation rates. This has significant implications for the treatment of various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In addition to its role in peptide synthesis, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid has also been explored for its potential as a building block in supramolecular chemistry. Supramolecular assemblies formed from this compound have shown promise in drug delivery systems, where they can encapsulate and release therapeutic agents in a controlled manner. This approach has been particularly useful in targeting specific tissues or cells, thereby minimizing side effects and improving treatment efficacy.

The synthesis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid typically involves several steps, including the protection of the amino group with the Fmoc group, followed by coupling reactions to form the desired amide bonds. The final step involves deprotection under mild conditions to reveal the free amino functionality. Advanced synthetic techniques such as microwave-assisted synthesis and automated peptide synthesizers have significantly streamlined this process, making it more accessible to researchers and industrial applications.

From a safety perspective, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, it is important to note that like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times when working with this compound.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid (CAS No. 2171645-81-9) is a versatile and important compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features make it an invaluable tool in the synthesis of bioactive peptides and proteins, as well as in the development of advanced drug delivery systems. As research continues to advance in these areas, it is likely that new applications for this compound will be discovered, further cementing its importance in the scientific community.